Cas no 178889-49-1 (1-METHYLCYCLOPENTYL ACRYLATE)

• Product name: 1-METHYLCYCLOPENTYL ACRYLATE
• CAS No: 178889-49-1
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD08704215
• CID: 66112
• PubChem ID: 15321490

1-METHYLCYCLOPENTYL ACRYLATE Chemical and Physical Properties

Names and Identifiers

• 1-METHYLCYCLOPENTYL ACRYLATE
• (1-methylcyclopentyl) prop-2-enoate
• 2-Propenoic acid,1-methylcyclopentyl ester
• Acrylic acid 1-methylcyclopentyl ester
• AS-76493
• M3261
• 2-Propenoic acid, 1-methylcyclopentyl ester
• MFCD08704215
• 1-Methylcyclopentyl Acrylate (stabilized with MEHQ)
• AKOS006288076
• 1-METHYLCYCLOPENTYL PROP-2-ENOATE
• D95271
• DTXSID60571428
• 1-Methylcyclopentylacrylate
• 178889-49-1
• SCHEMBL685834
• QOTUZLQBNYANGA-UHFFFAOYSA-N

• MDL： MFCD08704215
• Inchi： InChI=1S/C9H14O2/c1-3-8(10)11-9(2)6-4-5-7-9/h3H,1,4-7H2,2H3
• InChI Key： QOTUZLQBNYANGA-UHFFFAOYSA-N
• SMILES： C(OC1(C)CCCC1)(=O)C=C

Computed Properties

• Exact Mass: 154.09900
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 184.1±9.0 °C at 760 mmHg
• Flash Point: 62.9±16.1 °C
• Refractive Index: 1.461
• PSA: 26.30000
• LogP: 2.04830
• Vapor Pressure: 0.7±0.4 mmHg at 25°C

1-METHYLCYCLOPENTYL ACRYLATE Security Information

• Signal Word：warning
• Hazard Statement： H227
• Warning Statement： P210+P280+P370+P378+P403+P235+P501
• Safety Instruction： H227
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters

Additional information on 1-METHYLCYCLOPENTYL ACRYLATE

Research Briefing on 1-METHYLCYCLOPENTYL ACRYLATE (CAS: 178889-49-1) in Chemical Biomedicine

1-Methylcyclopentyl acrylate (CAS: 178889-49-1) has recently emerged as a compound of significant interest in chemical biomedicine due to its unique structural properties and potential applications in drug development and material science. This briefing synthesizes the latest research findings on this acrylate derivative, with particular attention to its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the compound's role as a versatile building block in polymer chemistry, where its sterically hindered structure contributes to enhanced thermal stability in biomedical polymers. A 2023 study published in Journal of Biomedical Materials Research demonstrated that copolymers incorporating 1-methylcyclopentyl acrylate showed improved resistance to enzymatic degradation while maintaining favorable biocompatibility profiles, suggesting potential applications in long-term implantable devices.

In pharmaceutical applications, researchers have explored 178889-49-1 as a prodrug moiety. The methylcyclopentyl group appears to confer favorable pharmacokinetic properties, including increased membrane permeability and metabolic stability. A preclinical study in European Journal of Medicinal Chemistry (2024) reported that acrylate derivatives of this compound exhibited promising activity as covalent inhibitors of specific cancer-related proteins, with IC50 values in the low micromolar range.

The synthetic accessibility of 1-methylcyclopentyl acrylate has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized catalytic process for its production that achieves >90% yield while minimizing hazardous byproducts, addressing previous scalability challenges in its manufacture.

Safety evaluations of this compound have progressed significantly. Toxicological assessments indicate that while the monomer requires careful handling due to typical acrylate reactivity, polymerized forms demonstrate excellent safety profiles. Recent biocompatibility testing (ISO 10993 series) confirms that properly processed materials meet medical device standards for various applications.

Emerging research directions include exploration of 1-methylcyclopentyl acrylate in drug delivery systems, where its polymerization characteristics enable precise control over release kinetics. Additionally, its potential in bioorthogonal chemistry applications is being investigated, particularly in the development of novel imaging probes and theranostic agents.

In conclusion, 1-methylcyclopentyl acrylate (178889-49-1) represents a promising compound at the interface of chemistry and biomedicine, with demonstrated utility in materials science and growing potential in pharmaceutical applications. Continued research into its structure-activity relationships and optimization of its derivatives will likely yield further valuable applications in the coming years.